Cas no 2639432-34-9 (1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine)

• Product Name: 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine
• CAS No: 2639432-34-9
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 6207289
• PubChem ID: 165898113
• Update Time: 2025-06-08

1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine
• 2639432-34-9
• EN300-6933330
• 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine

• Inchi： 1S/C6H12N2O/c7-3-6-1-5(8,2-6)4-9-6/h1-4,7-8H2
• InChI Key： BZZQETIZPLCMJB-UHFFFAOYSA-N
• SMILES： O1CC2(CC1(CN)C2)N

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine

Professional Introduction to Compound with CAS No. 2639432-34-9 and Product Name: 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine

The compound identified by the CAS number 2639432-34-9 and the product name 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative has garnered considerable attention due to its unique structural framework and its potential applications in drug discovery and development. The bicyclo[2.1.1]hexane scaffold, a privileged structure in medicinal chemistry, offers a versatile platform for designing molecules with enhanced binding affinity and selectivity towards biological targets.

The 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine molecule features a highly functionalized core, incorporating both an amine group and an oxirane ring. This combination of functional moieties provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties. The presence of the aminomethyl substituent at the 1-position further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel scaffolds that mimic natural product structures but with improved pharmacokinetic profiles. The bicyclo[2.1.1]hexane motif, characterized by its rigid three-membered ring system, has been extensively studied for its ability to interact with biological targets in a manner similar to many bioactive natural products. The 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine compound exemplifies this trend, as it combines the structural advantages of the bicyclo[2.1.1]hexane system with additional functional groups that can be exploited for drug design.

One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The oxirane ring, also known as an epoxide, is a well-known bioisostere for carbonyl groups and has been successfully incorporated into numerous drugs due to its ability to form stable bonds with biological targets. The aminomethyl group provides an additional handle for further derivatization, allowing chemists to explore a wide range of chemical modifications while maintaining the core pharmacophoric features of the molecule.

Recent studies have highlighted the importance of structural rigidity in drug design, particularly in targeting enzymes and receptors that require precise spatial orientation for optimal binding. The bicyclo[2.1.1]hexane core provides this rigidity while also allowing for conformational flexibility at other regions of the molecule, which can be critical for achieving high affinity and selectivity. This balance between rigidity and flexibility makes 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine a particularly promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the oxirane ring into the bicyclic system is particularly challenging due to the inherent strain associated with three-membered rings. However, advances in synthetic methodology have made it possible to construct such structures with increasing efficiency and reliability. The aminomethyl group is typically introduced through nucleophilic substitution reactions, which can be performed under mild conditions to minimize side reactions.

In terms of biological activity, preliminary studies on derivatives of 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine have shown promising results in several therapeutic areas. For instance, some derivatives have demonstrated inhibitory activity against certain enzymes implicated in inflammatory diseases, making them potential candidates for further development as anti-inflammatory agents. Additionally, the rigid scaffold has shown promise in targeting receptors involved in pain perception, suggesting potential applications in analgesic therapies.

The versatility of this compound is further underscored by its ability to undergo various chemical transformations while retaining its core structure. Functional groups such as alcohols, amines, and carboxylic acids can be introduced or modified without disrupting the bicyclo[2.1.1]hexane framework, allowing for rapid exploration of different pharmacological profiles. This flexibility makes 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-amine an invaluable tool in medicinal chemistry libraries designed for high-throughput screening.

The future direction of research on this compound will likely focus on expanding its chemical space through innovative synthetic strategies and exploring its potential in preclinical models. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify novel derivatives with enhanced potency and reduced toxicity profiles before moving into expensive wet-lab experiments.

In conclusion,2639432-34-9 (CAS No.) and Product Name: 1-(Aminomethyl)-2-oxabicyclo[2..